Cas no 620-84-8 (4-Methyldiphenylamine)

• Product Name: 4-Methyldiphenylamine
• CAS No: 620-84-8
• MF: C₁₃H₁₃N
• MW: 183.249023199081
• MDL: MFCD00092921
• CID: 39057
• PubChem ID: 87573134
• Update Time: 2025-09-27

4-Methyldiphenylamine Chemical and Physical Properties

Names and Identifiers

• 4-Methyldiphenylamine
• 4-Methyl-N-phenylaniline
• N-Phenyl-p-toluidine
• (4-methylphenyl)phenylamine
• : 4-Methyldiphenylamine
• 4-Methyl-N-phenylbenzenamine
• Benzenamine, 4-methyl-N-phenyl-
• 4-methyl-N-phenyl-aniline
• Phenyl-p-tolylamin
• Phenyl-p-tolylamine
• 4-methyldiphenylamin
• Phenyl-p-tolyl-amine
• SMR000113884
• N-Pnenyl-4-methylaniline
• MLS000547100
• HMS2337O21
• N-(4-methylphenyl)-N-phenylamine
• BCP34298
• SBB059224

• MDL： MFCD00092921
• Inchi： 1S/C13H13N/c1-11-7-9-13(10-8-11)14-12-5-3-2-4-6-12/h2-10,14H,1H3
• InChI Key： AGHYMXKKEXDUTA-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 183.10500
• Monoisotopic Mass: 183.104799
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 12
• Molecular Weight: 183.25

Experimental Properties

• Color/Form: Crystals.
• Density: 1.0650 (rough estimate)
• Melting Point: 88.0 to 92.0 deg-C
• Boiling Point: 317°C(lit.)
• Flash Point: 154.9℃
• Refractive Index: 1.5963 (estimate)
• Water Partition Coefficient: Insoluble in water. Soluble in benzene, toluene,methanol, ethanol
• PSA: 12.03000
• LogP: 3.81160
• Solubility: Not determined.

4-Methyldiphenylamine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319
• Warning Statement： P280H,P305
  P351
  P338
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S36; S36/37
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides